N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide

• IUPAC Name: N-[(5-bromo-2-methoxyphenyl)methyl]-5-chloro-N-methyl-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H15BrClN3O2S/c1-20(8-9-6-10(16)4-5-12(9)22-2)14(21)13-11(17)7-18-15(19-13)23-3/h4-7H,8H2,1-3H3
• InChI Key: WVSYTJKKMNKTSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C=CC(=C1)Br)OC)C(=O)C2=NC(=NC=C2Cl)SC
• Molecular Formula: C15H15BrClN3O2S
• Molecular Weight: 416.7 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the various substituents. The exact synthesis route would depend on the specific reagents and conditions used. Unfortunately, without specific literature or experimental data, it’s not possible to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine ring, carboxamide group, methoxy group, methylthio group, and halogen atoms would all contribute to its overall structure. The exact three-dimensional structure would depend on the specific arrangement of these groups around the pyrimidine ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the carboxamide group might be susceptible to hydrolysis, while the halogen atoms might be involved in substitution reactions. The pyrimidine ring could also participate in various reactions depending on its substitution pattern.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group and the nonpolar methyl and phenyl groups could give the compound both polar and nonpolar characteristics.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Potential future research directions could include investigating the biological activity of this compound, optimizing its synthesis, and exploring its potential uses in medicine or other fields.